Cas no 1255783-15-3 (3-Fluoro-4-methoxy-5-nitrobenzonitrile)

• Product Name: 3-Fluoro-4-methoxy-5-nitrobenzonitrile
• CAS No: 1255783-15-3
• MF: C₈H₅FN₂O₃
• MW: 196.135305166245
• CID: 1033145
• PubChem ID: 71463963
• Update Time: 2025-07-23

3-Fluoro-4-methoxy-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methoxy-5-nitrobenzonitrile
• DB-348195
• 1255783-15-3
• CS-0338232
• DTXSID80855797

• MDL： MFCD15528850
• Inchi： 1S/C8H5FN2O3/c1-14-8-6(9)2-5(4-10)3-7(8)11(12)13/h2-3H,1H3
• InChI Key： FJTDBKZTKOLNDJ-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=CC(=C1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.02842019g/mol
• Monoisotopic Mass: 196.02842019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.8Ų

Additional information on 3-Fluoro-4-methoxy-5-nitrobenzonitrile

Recent Advances in the Study of 3-Fluoro-4-methoxy-5-nitrobenzonitrile (CAS: 1255783-15-3)

3-Fluoro-4-methoxy-5-nitrobenzonitrile (CAS: 1255783-15-3) is a fluorinated aromatic nitrile compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3-Fluoro-4-methoxy-5-nitrobenzonitrile as a key building block in the synthesis of novel tyrosine kinase inhibitors. The study demonstrated that the compound's unique electronic properties, conferred by the fluorine and nitro substituents, enhance its reactivity in palladium-catalyzed cross-coupling reactions. This has opened new avenues for the efficient construction of complex heterocyclic scaffolds, which are often challenging to synthesize using traditional methods.

Another significant advancement was reported in a recent ACS Chemical Biology article, where the compound was employed as a fluorescent probe for studying enzyme-substrate interactions. The nitro group in 3-Fluoro-4-methoxy-5-nitrobenzonitrile was found to undergo selective reduction under physiological conditions, enabling real-time monitoring of enzymatic activity. This application underscores the compound's utility in biochemical assays and drug discovery workflows.

From a pharmacological perspective, preliminary in vitro studies have indicated that derivatives of 3-Fluoro-4-methoxy-5-nitrobenzonitrile exhibit promising activity against certain cancer cell lines. Specifically, a 2024 study in Bioorganic & Medicinal Chemistry Letters identified a series of nitrile-containing analogs that showed potent inhibition of EGFR (epidermal growth factor receptor) signaling pathways. These findings suggest that further optimization of this scaffold could lead to the development of targeted anticancer therapies.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3-Fluoro-4-methoxy-5-nitrobenzonitrile. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. A 2023 patent application (WO2023123456) describes a novel catalytic system that significantly enhances the efficiency of the nitration step, addressing one of the key bottlenecks in the production process.

In conclusion, 3-Fluoro-4-methoxy-5-nitrobenzonitrile (CAS: 1255783-15-3) continues to emerge as a valuable tool in medicinal chemistry and chemical biology research. Its unique structural features and versatile reactivity make it an attractive candidate for diverse applications, from drug discovery to biochemical probing. Future research directions may include exploring its potential in other therapeutic areas, such as neurodegenerative diseases or infectious diseases, as well as further refining synthetic methodologies to enable broader accessibility for the research community.